Cas no 138793-00-7 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazepine, 6-methyl-8-phenyl-)

• Product Name: 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazepine, 6-methyl-8-phenyl-
• CAS No: 138793-00-7
• MF: C₁₂H₁₀N₄S
• MW: 242.299600124359
• CID: 1255108
• Update Time: 2024-08-04

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazepine, 6-methyl-8-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazepine, 6-methyl-8-phenyl-

• Inchi： 1S/C12H10N4S/c1-9-7-11(10-5-3-2-4-6-10)17-12-14-13-8-16(12)15-9/h2-8H,1H3
• InChI Key： NFKABKWPWSKOOE-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CC=C2)=CC(C)=NN2C=NN=C12

Computed Properties

• Exact Mass: 242.0628

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 521.0±53.0 °C(Predicted)
• PSA: 43.08
• pka: 1.05±0.60(Predicted)